Cas no 793635-13-9 (4-Morpholineacetonitrile,2,5-dimethyl-)

• Product Name: 4-Morpholineacetonitrile,2,5-dimethyl-
• CAS No: 793635-13-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 556211
• PubChem ID: 43429100
• Update Time: 2025-04-19

4-Morpholineacetonitrile,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetonitrile,2,5-dimethyl-
• 4-Morpholineacetonitrile,2,5-dimethyl-(9CI)
• 2-(2,5-dimethylmorpholin-4-yl)acetonitrile
• 793635-13-9

• Inchi： 1S/C8H14N2O/c1-7-6-11-8(2)5-10(7)4-3-9/h7-8H,4-6H2,1-2H3
• InChI Key： PHWVEWLOZABCAS-UHFFFAOYSA-N
• SMILES： O1CC(C)N(CC#N)CC1C

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 0.5